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Compound of Interest

Compound Name: Salcomine

Cat. No.: B421677

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides immediate, essential safety and
logistical information for the handling of Salcomine, offering procedural, step-by-step guidance
to answer specific operational questions and build a foundation of trust in laboratory safety.

Physical and Chemical Properties

Proper handling and storage procedures are directly informed by the physical and chemical
properties of a substance.

Property Value

CAS Number 14167-18-1[1][2]

Molecular Formula C16H14CoN202[1][2]

Molecular Weight 325.23 g/mol [1][3]

Appearance Orange, amber, or dark red crystalline powder[1]
Solubility Insoluble in water. Soluble in benzene,

chloroform, and pyridine.[2]

Store at room temperature in a dry, cool, and
Storage well-ventilated place.[1][4] Keep containers
tightly closed.[4]
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Occupational Exposure Limits

Adherence to established exposure limits is critical to personnel safety.

Component Limit Type Value

Cobalt and inorganic ] )
8 hr Time Weighted Avg (TWA)  0.02 mg/m3[5]
compounds, as Co

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following PPE is recommended when handling Salcomine.

Eye and Face Protection

o Safety Glasses: Use safety glasses with side-shields conforming to EN166 or NIOSH-
approved equipment.[5][6]

» Face Shield: In situations with a risk of explosion or significant splashing, a face shield
should be worn over safety glasses.[7]

Skin Protection

o Gloves: Handle with chemical-resistant gloves.[5] Nitrile gloves are suitable for incidental
contact, while neoprene or butyl rubber should be considered for prolonged handling.[8]
Always inspect gloves before use and wash hands thoroughly after removal.[5][8]

» Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin exposure.[5]

Respiratory Protection

e Engineering Controls: Always handle Salcomine in a well-ventilated area, preferably within a
chemical fume hood, especially when handling powders or creating solutions.[5][6][8]

» Respirator: If engineering controls are not sufficient to maintain exposure below permissible
limits, a NIOSH-approved respirator with a particulate filter (e.g., N95, P100) is
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recommended for handling powders.[7][8] For emergency situations, a positive pressure,
pressure-demand, full facepiece self-contained breathing apparatus (SCBA) is required.[6][9]

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures
Exposure Route Procedure

1. Move the victim to fresh air.[4][9] 2. If not
Inhalation breathing, provide artificial respiration.[4][9] 3.

Seek immediate medical attention.[4]

1. Immediately wash the affected area with
plenty of soap and water for at least 15 minutes.

Skin Contact [41[5][9] 2. Remove contaminated clothing.[5][9]
3. If skin irritation persists, seek medical

attention.[4]

1. Immediately flush eyes with plenty of water

for at least 15 minutes, including under the
Eye Contact eyelids.[4][5] 2. Remove contact lenses if

present and easy to do.[6] 3. Seek immediate

medical attention.[4]

1. Do NOT induce vomiting.[5][9] 2. Rinse
mouth with water.[4][10] 3. If the person is

Ingestion conscious, they may drink plenty of water.[3] 4.
Call a POISON CENTER or doctor if you feel
unwell.[4][10]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4][5]
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Handling, Storage, and Disposal
Safe Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[4][5] Avoid the formation of dust and
aerosols.[5][6] Use only in a well-ventilated area or under a chemical fume hood.[4][6] Wash
hands thoroughly after handling.[5][6]

o Storage: Store in a cool, dry, and well-ventilated place.[4][6] Keep the container tightly closed
and store it locked up.[4][6][11]

Spill Management and Disposal

o Spill Cleanup: In the event of a spill, evacuate personnel to a safe area.[5][6] Wear
appropriate PPE, including respiratory protection.[5][6] Avoid creating dust.[5][6] Sweep up
the spilled material and place it in a suitable, closed container for disposal.[5][6]

o Disposal: Dispose of Salcomine and any contaminated materials through a licensed
professional waste disposal service.[5][6] The material may be dissolved or mixed with a
combustible solvent and burned in a chemical incinerator equipped with an afterburner and
scrubber.[5][6] Dispose of contents and container to an approved waste disposal plant.[4][11]

Spill Response Workflow
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Salcomine Spill Response

ssess Situation

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the Spill
(Prevent Spread)

Clean Up Spill
(Sweep solid material, avoid dust)

Place in Labeled, Sealed Container for Waste Disposal

Decontaminate Area and PPE

Report Incident

Click to download full resolution via product page

Caption: Workflow for a Salcomine Spill Emergency.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b421677?utm_src=pdf-body-img
https://www.benchchem.com/product/b421677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b421677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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